Cas no 22767-90-4 (1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione)

• Product Name: 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione
• CAS No: 22767-90-4
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• MDL: MFCD00040841
• CID: 88373
• PubChem ID: 89830
• Update Time: 2025-06-08

1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione
• 1,1,1-Trifluoro-5,5-dimethyl-2,4-hexanedione
• 1,1,1-trifluoro-5,5-dimethyl-2,4-hexanedionate
• 2,4-Hexanedione,1,1,1-trifluoro-5,5-dimethyl
• 5,5-dimethyl-1,1,1-trifluorohexane-2,4-dione
• 5,5-dimethyl-1,1,1-trifluoromethylhexane-2,4-dione
• 6,6,6-trifluoro-2,2-dimethylhexanedione-3,5
• 6,6,-trifluoro-2,2,-dimethyl-3,5-hexanedione
• Pivaloyltrifluoroacetone
• PTA
• 6,6,6-Trifluoro-2,2-dimethyl-3,5-hexanedione
• MFCD00040841
• FT-0619779
• 22767-90-4
• EINECS 245-211-0
• SY078750
• A816347
• AKOS000210748
• 1, 1, 1-trifluoro-5, 5-dimethylhexane-2, 4-dione
• EN300-133299
• NS00052055
• 1,1,1-Trifluoro-5,5-dimethyl-2,4-hexanedione, 95%
• 2,4-Hexanedione,1,1,1-trifluoro-5,5-dimethyl-
• J-014847
• DTXSID5066827
• 1,1,1-trifluoro-5,5,-dimethyl-2,4-hexanedione
• SCHEMBL77034
• 1,1,1-TRIFLUORO-5,5-DIMETHYL-2,4-HEXANEDIONE, 98%
• 2,4-Hexanedione, 1,1,1-trifluoro-5,5-dimethyl-
• STK400135
• 1,1,1-trifluor-5,5-dimethyl-2,4-hexandion
• ALBB-006171

• MDL： MFCD00040841
• Inchi： 1S/C8H11F3O2/c1-7(2,3)5(12)4-6(13)8(9,10)11/h4H2,1-3H3
• InChI Key： BVPKYBMUQDZTJH-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(C)(C)C)=O)=O)(F)F
• BRN： 1708830

Computed Properties

• Exact Mass: 196.07100
• Monoisotopic Mass: 196.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.129 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 138-141 °C(lit.)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Refractive Index: n20/D 1.407(lit.)
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 34.14000
• LogP: 2.12310
• Vapor Pressure: Not available

1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione

Recent Advances in the Application of 1,1,1-Trifluoro-5,5-dimethylhexane-2,4-dione (CAS 22767-90-4) in Chemical Biology and Pharmaceutical Research

1,1,1-Trifluoro-5,5-dimethylhexane-2,4-dione (CAS 22767-90-4) is a fluorinated β-diketone compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and dimethyl substituents, exhibits enhanced stability and reactivity, making it a valuable building block for the synthesis of complex molecules. Recent studies have explored its utility in metal coordination chemistry, catalysis, and as a precursor for bioactive molecules.

One of the most notable applications of 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione is its role in the development of metal-organic frameworks (MOFs) and coordination polymers. A 2023 study published in the Journal of the American Chemical Society demonstrated that this compound can act as a versatile ligand for transition metals, forming stable complexes with applications in catalysis and gas storage. The presence of the trifluoromethyl group enhances the electron-withdrawing properties of the ligand, thereby modulating the electronic environment of the metal center and improving catalytic efficiency.

In pharmaceutical research, 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione has been investigated as a key intermediate in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the use of this compound in the synthesis of fluorinated kinase inhibitors, which showed enhanced potency and selectivity compared to their non-fluorinated counterparts. The study also noted the compound's compatibility with various synthetic methodologies, including palladium-catalyzed cross-coupling reactions.

Another emerging area of research involves the use of 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione in the development of fluorescent probes for biological imaging. The compound's ability to chelate metal ions and its photophysical properties make it a promising candidate for designing sensors that can detect metal ions in biological systems. A 2022 publication in Chemical Communications reported the synthesis of a novel fluorescent probe based on this diketone, which exhibited high selectivity for zinc ions in live cells. This finding opens new avenues for studying metal ion homeostasis and its implications in diseases such as Alzheimer's and Parkinson's.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 study in Green Chemistry proposed a solvent-free synthesis method using microwave irradiation, which not only increased the yield but also minimized waste generation. This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 1,1,1-trifluoro-5,5-dimethylhexane-2,4-dione (CAS 22767-90-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from catalysis and drug design to biological imaging, underscoring its potential to address critical challenges in these fields. Future research should focus on further elucidating its mechanistic roles and expanding its utility in novel therapeutic and diagnostic platforms.